Cas no 87294-22-2 (Benzenamine, 3-chloro-4-[4-(phenylmethoxy)phenoxy]-)

• Product Name: Benzenamine, 3-chloro-4-[4-(phenylmethoxy)phenoxy]-
• CAS No: 87294-22-2
• MF: C₁₉H₁₆ClNO₂
• MW: 325.788844108582
• CID: 657899
• PubChem ID: 71413206
• Update Time: 2025-04-19

Benzenamine, 3-chloro-4-[4-(phenylmethoxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-4-[4-(phenylmethoxy)phenoxy]-
• 3-chloro-4-(4-phenylmethoxyphenoxy)aniline
• 4-[4-(Benzyloxy)phenoxy]-3-chloroaniline
• DTXSID30832735
• 87294-22-2
• A1-05082

• Inchi： 1S/C19H16ClNO2/c20-18-12-15(21)6-11-19(18)23-17-9-7-16(8-10-17)22-13-14-4-2-1-3-5-14/h1-12H,13,21H2
• InChI Key： NGZLAMVLYSOTBL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=CC(=CC=1)OCC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 325.0869564g/mol
• Monoisotopic Mass: 325.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 44.5Ų